Cas no 2703780-38-3 (1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide)

1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide structure
2703780-38-3 structure
Product Name:1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide
CAS No:2703780-38-3
MF:C8H14N2O2
MW:170.208961963654
MDL:MFCD34551281
CID:5627821
PubChem ID:165882851
Update Time:2025-07-01

1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-39870310
    • EN300-28319271
    • 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
    • 2703780-38-3
    • 1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide
    • MDL: MFCD34551281
    • Inchi: 1S/C8H14N2O2/c1-10-6(11)7-2-8(3-7,4-9)12-5-7/h2-5,9H2,1H3,(H,10,11)
    • InChI Key: IGXILAITESRDFO-UHFFFAOYSA-N
    • SMILES: O1CC2(C(NC)=O)CC1(CN)C2

Computed Properties

  • Exact Mass: 170.105527694g/mol
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 64.4Ų

1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28319271-1g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3
1g
$1857.0 2023-09-07
Enamine
EN300-28319271-5g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3
5g
$5387.0 2023-09-07
Enamine
EN300-28319271-10g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3
10g
$7988.0 2023-09-07
Enamine
EN300-39870310-0.05g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
0.05g
$1560.0 2025-03-15
Enamine
EN300-39870310-0.1g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
0.1g
$1635.0 2025-03-15
Enamine
EN300-39870310-0.25g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
0.25g
$1708.0 2025-03-15
Enamine
EN300-39870310-0.5g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
0.5g
$1783.0 2025-03-15
Enamine
EN300-39870310-1.0g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
1.0g
$1857.0 2025-03-15
Enamine
EN300-39870310-2.5g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
2.5g
$3641.0 2025-03-15
Enamine
EN300-39870310-5.0g
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide
2703780-38-3 95.0%
5.0g
$5387.0 2025-03-15

Additional information on 1-(aminomethyl)-N-methyl-2-oxabicyclo2.1.1hexane-4-carboxamide

Introduction to 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide (CAS No. 2703780-38-3)

1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide (CAS No. 2703780-38-3) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intriguing scaffold and potential biological activities. This bicyclic amide derivative features a fused oxabicyclo[2.1.1]hexane core, which is a relatively uncommon motif in drug discovery, offering a distinct chemical space for molecular interactions. The presence of both an aminomethyl side chain and a N-methyl group introduces multiple functional handles, making this compound a versatile intermediate for the synthesis of more complex bioactive molecules.

The bicyclo[2.1.1]hexane framework itself is known for its rigid three-dimensional structure, which can be exploited to achieve high binding affinity and selectivity in protein targets. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier is of particular interest. The 4-carboxamide functionality at the terminal position further enhances the compound's solubility and reactivity, facilitating further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such scaffolds with greater accuracy. Studies suggest that the aminomethyl group can engage in hydrogen bonding interactions with polar residues in protein active sites, while the N-methyl moiety may contribute to hydrophobic complementarity or participate in van der Waals interactions. These insights have guided the design of analogs with enhanced potency and selectivity against targets such as kinases and G protein-coupled receptors (GPCRs).

In the context of drug discovery, 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide has been investigated as a potential lead compound for treating inflammatory diseases and neurodegenerative disorders. Preliminary pharmacological studies indicate that derivatives of this scaffold exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural features make it a promising candidate for developing novel therapeutics targeting ion channels and receptors involved in pain signaling.

The synthesis of this compound presents both challenges and opportunities due to its strained bicyclic system. Traditional synthetic routes often involve ring-closing metathesis or intramolecular cyclization strategies, which require careful optimization to achieve high yields and enantiopurity. Advances in transition-metal catalysis have provided more efficient pathways for constructing the oxabicyclo[2.1.1]hexane core, enabling access to libraries of related compounds for high-throughput screening.

One particularly noteworthy application of this compound is its use as a building block for peptidomimetics—a class of molecules designed to mimic peptide sequences while avoiding their limitations, such as poor stability or immunogenicity. The 4-carboxamide group serves as a convenient point of attachment for introducing side chains that can mimic peptide bonds or interact with specific target residues. Such peptidomimetics have shown promise in treating cancer by inhibiting growth factor receptors or in antiviral therapies by blocking viral protease activity.

The growing interest in bioisosterism—the replacement of one functional group with another to improve pharmacokinetic properties—has also highlighted the utility of this compound. For instance, replacing the amide bond with alternative linkers could alter metabolic stability or solubility without compromising biological activity. Such modifications are often guided by structure-based drug design principles derived from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Emerging research suggests that derivatives of 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide may exhibit neuroprotective effects by interacting with polyglutamine aggregates associated with Huntington's disease or alpha-synuclein fibrils linked to Parkinson's disease. The rigid bicyclic core provides a scaffold that can disrupt pathological protein misfolding, while the aminomethyl group allows for precise tuning of binding interactions through derivatization.

The development of novel synthetic methodologies has further expanded the chemical space accessible through this scaffold. For example, photochemical reactions have been employed to introduce functional groups at specific positions within the bicyclic system, enabling the generation of enantiomerically pure compounds with tailored biological profiles.

In conclusion, 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide (CAS No. 2703780-38-3) represents a structurally fascinating and biologically relevant molecule with broad applications in drug discovery and medicinal chemistry. Its unique combination of structural features—such as the bicyclic core, aminomethyl, and N-methyl substituents—makes it an attractive scaffold for developing novel therapeutics targeting inflammation, neurodegeneration, and other diseases.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited